Cas no 2111905-49-6 (4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one)

• Product Name: 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one
• CAS No: 2111905-49-6
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 5094722
• Update Time: 2025-05-25

4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one
• (E)-4-(1,2,2,4-tetramethylquinolin-6-yl)but-3-en-2-one
• (3E)-4-(1,2,2,4-tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one
• STL444945

• Inchi： 1S/C17H21NO/c1-12-11-17(3,4)18(5)16-9-8-14(10-15(12)16)7-6-13(2)19/h6-11H,1-5H3/b7-6+
• InChI Key： MMVNNESDOYZBQH-VOTSOKGWSA-N
• SMILES： O=C(C)/C=C/C1C=CC2=C(C=1)C(C)=CC(C)(C)N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 3
• Topological Polar Surface Area: 20.3

Additional information on 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one

Research Briefing on 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one (CAS: 2111905-49-6)

In recent years, the compound 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one (CAS: 2111905-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetramethyl-dihydroquinoline scaffold conjugated with a butenone moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and biological evaluation of 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the yield and purity of the compound. These efforts have been complemented by computational modeling to predict its pharmacokinetic properties and binding affinities to target proteins.

One of the most notable findings is the compound's potent anti-inflammatory activity. In vitro and in vivo studies have demonstrated that 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one effectively inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. This suggests its potential as a lead compound for developing novel anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent investigations have explored the compound's anticancer properties. Preliminary data indicate that it induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. The compound's ability to selectively target cancer cells while sparing normal cells highlights its therapeutic window and reduces the likelihood of adverse effects, making it a promising candidate for further preclinical development.

Another area of interest is the compound's potential application in neurodegenerative diseases. Studies have shown that 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one exhibits neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings open new avenues for research into its use as a multifunctional agent in treating neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one as a therapeutic agent. Issues such as solubility, bioavailability, and long-term toxicity need to be addressed through structural modifications and formulation strategies. Future research directions may include the synthesis of derivatives to enhance its pharmacological profile and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 4-(1,2,2,4-Tetramethyl-1,2-dihydroquinolin-6-yl)but-3-en-2-one (CAS: 2111905-49-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from anti-inflammatory to anticancer and neuroprotective effects, underscore its potential as a multifunctional therapeutic agent. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments.